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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol

Cat. No.: B045783 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of 2,3,5-Trimethylphenol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedural steps is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling 2,3,5-Trimethylphenol for any purpose, including disposal, it is imperative to

be equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.

This compound is classified as corrosive and can cause severe skin burns and serious eye

damage.[1][2]

Required PPE:

Gloves: Wear chemically resistant gloves (e.g., neoprene or butyl rubber).[3]

Eye Protection: Use tightly fitting safety goggles with side-shields or a full-face shield.[4]

Protective Clothing: A fully buttoned lab coat is mandatory.[5] For tasks with a high splash

potential, a chemical-resistant apron should be worn over the lab coat.[5][6]

Respiratory Protection: If dust formation is likely or if exposure limits are exceeded, use a

full-face respirator with an appropriate filter.[4]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5]

[6] Ensure that an emergency eyewash station and safety shower are unobstructed and

immediately accessible within a 10-second travel time.[3][5]

Spill Management and Emergency Procedures
Accidental spills must be managed immediately to prevent chemical exposure and

environmental contamination. Procedures vary based on the spill size.

For Minor Spills (Solid or Liquid):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb liquid spills with inert materials like vermiculite, sand, or

earth.[2][3] For solid spills, carefully sweep the material to minimize dust generation.[6] Do

not use a vacuum cleaner.[6]

Collect the contaminated absorbent material or swept solid into a suitable, clearly labeled

container for hazardous waste disposal.[2][6]

Clean the affected area with soap and water, and collect the cleaning materials as hazardous

waste.[7]

Do not allow the substance to enter drains or sewer systems.[1][2]

For Major Spills:

Evacuate the laboratory immediately and secure the area.[3]

Alert your institution's Environmental Health & Safety (EHS) department and/or local

emergency services.[3][7]

If safe to do so, remove all ignition sources.[2][3]

Move upwind from the spill location.[2]
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Proper collection and storage of 2,3,5-Trimethylphenol waste are crucial steps prior to final

disposal. All solutions and materials contaminated with this chemical must be treated as

hazardous waste.[5][6]

Container and Labeling:

Container: Collect waste in a sturdy, leak-proof, and chemically compatible container.[8]

Glass or plastic containers are preferable to metal.[9] The original product container can be

reused if it is in good condition.[9][10]

Closure: Keep the waste container securely sealed at all times, except when adding waste.

[3][8]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "Waste 2,3,5-Trimethylphenol." Also, indicate the source, date, and any

other components mixed in the waste stream.[11]

Segregation and Storage:

Incompatible Materials: Store 2,3,5-Trimethylphenol waste away from incompatible

materials such as strong oxidizers (e.g., nitrates, perchlorates), strong bases, acid chlorides,

and acid anhydrides to prevent violent reactions.[3]

Storage Location: Store waste containers in a designated, well-ventilated, and cool area,

such as a satellite accumulation area or a safety cabinet for corrosive materials.[3][12]

Ensure secondary containment is used for liquid waste.[8]

Volume Limits: Do not fill waste containers beyond 90% of their capacity to allow for

expansion.[13]

Final Disposal Procedures
Disposal of 2,3,5-Trimethylphenol is regulated and must be conducted in compliance with

local, regional, and national environmental laws.

Step-by-Step Disposal Plan:
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Characterize Waste: Ensure the waste is properly identified and characterized on its

hazardous waste label.

Contact EHS: Contact your institution's Environmental Health & Safety (EHS) office or a

licensed hazardous waste disposal contractor to schedule a pickup.[7][14]

Documentation: Complete all required paperwork, such as a hazardous waste manifest or

materials packing list, as instructed by your EHS office or disposal vendor.[3]

Pickup: Prepare the sealed and labeled container for pickup by the authorized personnel.

Ensure the exterior of the container is clean and free of contamination.[13]

Under no circumstances should 2,3,5-Trimethylphenol or its containers be disposed of in the

regular trash or poured down the drain.[8][14]

Quantitative Data for 2,3,5-Trimethylphenol
The following table summarizes key quantitative data for 2,3,5-Trimethylphenol, sourced from

safety data sheets.
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Property Value Source(s)

Physical State Solid, Particulate/Powder [4]

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol [1]

Melting Point 92-95 °C [15]

Boiling Point 230-231 °C [15]

Flash Point 94.47 °C [4]

Vapor Pressure 9.75 mmHg (at 60 °C) [15]

Water Solubility 40 g/L (at 200 °C) [1]

Log P (octanol/water) 3.15 [4]

Toxicity to Fish LC50: 10.274 mg/L (96 h) [4]

Toxicity to Daphnia IC50: 26.69 mg/L (24 h) [4]

NFPA 704 Rating
Health: 2, Flammability: 1,

Reactivity: 0
[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,3,5-
Trimethylphenol.
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Preparation & Handling

Waste Collection & Storage

Spill Scenario

Final Disposal
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(Solid, Liquid, Contaminated Debris)
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Select Appropriate
Waste Container

Spill Occurs?
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'Hazardous Waste: 2,3,5-Trimethylphenol'
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(Do not exceed 90% capacity)
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Container Full or
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Minor Spill

Yes (Minor)

Major Spill

Yes (Major)
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Evacuate & Call EHS/Emergency

Contact EHS or Licensed
Waste Disposal Contractor

Complete Required
Disposal Paperwork

Scheduled Pickup by
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,3,5-Trimethylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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